3-(anilinosulfonyl)-4-fluorobenzoic acid

• IUPAC Name: 4-fluoro-3-(phenylsulfamoyl)benzoic acid
• InChI: InChI=1S/C13H10FNO4S/c14-11-7-6-9(13(16)17)8-12(11)20(18,19)15-10-4-2-1-3-5-10/h1-8,15H,(H,16,17)
• InChI Key: VWGNPEOFEQFHDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C13H10FNO4S
• Molecular Weight: 295.29 g/mol

Description

3-(anilinosulfonyl)-4-fluorobenzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound has been found to exhibit promising pharmacological properties, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Synthesis and Antimicrobial Activities

3-Fluoro-4-(morpholin-4-yl)aniline, a compound related to 3-(anilinosulfonyl)-4-fluorobenzoic acid, was synthesized and evaluated for antimicrobial activities. This synthesis pathway has shown potential in developing compounds with significant antitubercular activities (Başoğlu et al., 2012).

Solid-Phase Synthesis Applications

4-Fluoro-3-nitrobenzoic acid, closely related to this compound, was utilized in a solid-phase synthesis method to prepare 1,5-benzodiazepin-2-ones. This approach shows the utility of fluorobenzoic acids in complex organic syntheses, leading to compounds with potential pharmaceutical applications (Lee, Gauthier & Rivero, 1999).

Anaerobic Transformation Studies

Research on the anaerobic transformation of phenol to benzoate using fluorinated analogues, including fluorobenzoic acids, provides insights into environmental and biochemical processes. This study sheds light on the biochemical pathways of phenol degradation, relevant to environmental bioremediation (Genthner, Townsend & Chapman, 1989).

Studies on Mesomorphic Thermal Stabilities

Research on mesomorphic thermal stabilities in supramolecular liquid crystals utilized substituted benzoic acids, including fluorobenzoic acids. This study contributes to our understanding of materials science, particularly in the development of new liquid crystalline materials (Bhagavath et al., 2013).